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Compound of Interest

Compound Name: N-Allylmethylamine

Cat. No.: B1265532

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Allylmethylamine, a secondary amine with the chemical formula CsHoN, serves as a
versatile building block in organic synthesis and polymer chemistry. This technical guide
provides an in-depth overview of its synonyms, alternative names, and key chemical and
physical properties. Detailed experimental protocols for its synthesis and its application as a
functional monomer in polymerization processes are presented. Furthermore, this document
illustrates key reaction pathways and experimental workflows through schematic diagrams to
facilitate a deeper understanding for researchers and professionals in chemical and materials
science.

Chemical Identity and Synonyms

N-Allylmethylamine is known by several alternative names in scientific literature and
commercial catalogs. A comprehensive list of these synonyms and identifiers is provided below
to aid in unambiguous identification.
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Identifier Type Value

IUPAC Name N-methylprop-2-en-1-amine[1]

CAS Number 627-37-2[2][3]

EC Number 210-996-0[3]

Molecular Formula CaHoN[2][4]

Molecular Weight 71.12 g/mol [2][3]

Linear Formula CH2=CHCH2NHCHS5[3]

inChi INChl=1S/C4H9N/c1-3-4-5-
2/h3,5H,1,4H2,2H3[5]

InChlKey IOXXVNYDGIXMIP-UHFFFAOYSA-N[1]

SMILES CNCC=C[1]

Common Synonyms and Alternative Names:[1][4][6][7][8]

N-Methylallylamine

» Methylallylamine

¢ Allylmethylamine

e 2-Propen-1l-amine, N-methyl-
e N-Allyl-N-methylamine

» n-methyl-2-propen-1-amine
¢ n-methyl-allylamin

Physicochemical Properties

A summary of the key physical and chemical properties of N-Allylmethylamine is presented in
the table below. This data is essential for its handling, storage, and application in experimental
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settings.
Property Value Reference(s)
Appearance Colorless to light yellow liquid [4]
Boiling Point 64-66 °C (lit.) [4]
Density 0.741 g/mL at 25 °C (lit.) [4]
Refractive Index n20/D 1.412 (lit.) [4]
Flash Point -19 °F (-28 °C) - closed cup [31[4]
Water Solubility Miscible [4]
Storage Temperature 2-8°C [4]
pKa 9.88 £ 0.10 (Predicted) [4]
Beilstein/REAXYS No. 1098387 [3]

Applications

N-Allylmethylamine is utilized in several areas of chemical synthesis and materials science.

Its primary applications include its role as a key intermediate in the production of other

chemicals and as a functional monomer in the synthesis of specialized polymers.[4][9]

e Chemical Intermediate: It is a precursor in the synthesis of N-allyl-a,a-dichloro-N-

methylacetamide.[4][9]

» Polymer Science: N-Allylmethylamine is employed as a functional monomer. For instance,

it is used to coordinate with Cd(I1)/Zn(ll) ions in the creation of poly(methyl methacrylate-

butyl methacrylate-N-allylmethylamine) (PMBA) films. These films have applications in the

development of photo-catalytic cells.[4][9]
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Logical Relationship of N-Allylmethylamine Applications
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Caption: Logical flow of N-Allylmethylamine applications.

Experimental Protocols
Synthesis of N-Allylmethylamine

A general and effective method for the synthesis of N-Allylmethylamine involves the reaction
of allyl chloride with methylamine.[3]

Materials:

Allyl chloride

40% aqueous solution of methylamine

Hydrochloric acid (HCI)

Potassium hydroxide (KOH)
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 Diethyl ether
e Magnesium sulfate (MgSOa)
Procedure:[3]

e To a 40% aqueous solution of methylamine, add allyl chloride in a 4:1 molar ratio in portions
at room temperature with constant stirring.

o Continue stirring the solution at room temperature for 3-4 hours.

o Carefully acidify the reaction mixture with HCI.

o Extract the unreacted allyl chloride with diethyl ether.

o Concentrate the agueous amine hydrochloride solution under reduced pressure.

o Transfer the concentrated solution to a Favorsky flask equipped with a Liebig condenser and
a receiver cooled with ice.

o Slowly add a highly concentrated solution of KOH to the heated reaction mixture.
e Collect the fraction boiling between 40-70°C.
e Dry the collected fraction over MgSOa and store in a refrigerator.

o After 24 hours, decant the amine layer, dry it again over MgSOa, and distill it from a Favorsky
flask to yield pure N-Allylmethylamine (boiling point: 64-66°C).
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Synthesis of N-Allylmethylamine
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Caption: Workflow for the synthesis of N-Allylmethylamine.
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Preparation of Poly(methyl methacrylate-co-butyl
acrylate) Films

The following is a general procedure for the free-radical polymerization of methyl methacrylate
(MMA) and butyl acrylate (BA), which can be adapted to include N-Allylmethylamine as a
functional monomer.[4]

Materials:

Methyl methacrylate (MMA)

o Butyl acrylate (BA)

e N-Allylmethylamine (as functional monomer, if desired)
» Benzoyl peroxide (initiator)

¢ N,N-dimethylaniline (promoter)

e 10% Sodium hydroxide solution

» Acetone

e Methanol

Procedure:[4]

o Monomer Purification: Purify MMA and BA by extraction with a 10% sodium hydroxide
solution to remove inhibitors.

e Initiator and Promoter Addition: In a reaction vessel, add 10 ml of the monomer mixture (e.g.,
a 65:35 ratio of MMA:BA). To this, add 1 drop of N,N-dimethylaniline and 0.1 g of benzoyl
peroxide. If incorporating N-Allylmethylamine, it would be added at this stage at the desired
molar ratio.

» Polymerization: Place the reaction mixture in a boiling water bath. Monitor the progress of
the polymerization.
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Isolation of Polymer: After approximately 15 minutes, cool the reaction vessel and dissolve
the resulting polymer in 10-15 ml of acetone.

Precipitation: Vigorously stir and pour the polymer solution into a beaker containing 80-100
ml of methanol to precipitate the polymer.

Filtration and Drying: Collect the precipitated polymer by vacuum filtration and dry it to
determine the percent conversion.

Film Casting: Prepare a 20% (w/v) solution of the dried polymer in acetone and cast it onto a
glass plate. Allow the solvent to evaporate to form a clear film.
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Preparation of PMMA-co-PBA Films
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Caption: Workflow for PMMA-co-PBA film preparation.
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Safety Information

N-Allylmethylamine is a hazardous substance and should be handled with appropriate safety
precautions in a well-ventilated fume hood.

o Hazard Classifications: Highly flammable liquid and vapor, Toxic if swallowed, in contact with
skin, or if inhaled, Causes severe skin burns and eye damage.[1][3]

o Personal Protective Equipment (PPE): Faceshields, gloves, goggles, and a suitable
respirator (e.g., type ABEK (EN14387) filter) are recommended.[3]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.
Recommended storage temperature is 2-8°C.[4]

Conclusion

N-Allylmethylamine is a valuable chemical compound with established applications in organic
synthesis and polymer chemistry. This guide has provided a comprehensive overview of its
nomenclature, physicochemical properties, and detailed experimental protocols for its synthesis
and use in polymerization. The provided diagrams offer a clear visual representation of these
processes. It is imperative that researchers and scientists adhere to strict safety protocols
when handling this compound due to its hazardous nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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